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molecular formula C6H8O2 B1352820 (3-Methyl-2-furyl)methanol CAS No. 20416-16-4

(3-Methyl-2-furyl)methanol

Cat. No. B1352820
CAS RN: 20416-16-4
M. Wt: 112.13 g/mol
InChI Key: WXEPXQSJJAEGFO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07973051B2

Procedure details

Under an inert atmosphere sodium hydride (0.25 g ˜60%, 6.2 mmol, 1.1 equiv.) was suspended in dry tetrahydrofuran. At 5° C. a solution of (3-methyl-furan-2-yl)-methanol (0.63 g, 5.6 mmol) in dry tetrahydrofuran was added dropwise. The mixture was stirred at room temp. for one hour, then iodomethane (0.9 g, 6.2 mmol, 1.1 equiv.) was added dropwise. The mixture was stirred overnight at room temp., quenched with diluted acid and extracted with diethyl ether. The combined, organic extracts were washed with brine, dried over magnesium sulfate dihydrate, filtered and concentrated under reduced pressure to give 0.8 g of the title compound as a light yellow oil. GC-MS (EI): M=126.
Name
sodium hydride
Quantity
0.25 g
Type
reactant
Reaction Step One
Name
(3-methyl-furan-2-yl)-methanol
Quantity
0.63 g
Type
reactant
Reaction Step Two
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
iodomethane
Quantity
0.9 g
Type
reactant
Reaction Step Three
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
[H-].[Na+].[CH3:3][C:4]1[CH:8]=[CH:7][O:6][C:5]=1[CH2:9][OH:10].I[CH3:12]>O1CCCC1>[CH3:12][O:10][CH2:9][C:5]1[O:6][CH:7]=[CH:8][C:4]=1[CH3:3] |f:0.1|

Inputs

Step One
Name
sodium hydride
Quantity
0.25 g
Type
reactant
Smiles
[H-].[Na+]
Step Two
Name
(3-methyl-furan-2-yl)-methanol
Quantity
0.63 g
Type
reactant
Smiles
CC1=C(OC=C1)CO
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1
Step Three
Name
iodomethane
Quantity
0.9 g
Type
reactant
Smiles
IC
Step Four
Name
tetrahydrofuran
Quantity
0 (± 1) mol
Type
solvent
Smiles
O1CCCC1

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred at room temp. for one hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
The mixture was stirred overnight at room temp.
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
quenched
ADDITION
Type
ADDITION
Details
with diluted acid
EXTRACTION
Type
EXTRACTION
Details
extracted with diethyl ether
WASH
Type
WASH
Details
organic extracts were washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulfate dihydrate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 1 h
Name
title compound
Type
product
Smiles
COCC=1OC=CC1C
Measurements
Type Value Analysis
AMOUNT: MASS 0.8 g
YIELD: CALCULATEDPERCENTYIELD 113.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.